Cas no 2171419-19-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• CAS No: 2171419-19-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6073563
• PubChem ID: 165552090
• Update Time: 2025-10-11

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3,3-dimethylbutanoic acid
• EN300-1507335
• 2171419-19-3

• Inchi： 1S/C27H34N2O5/c1-5-10-17(15-23(30)29-24(25(31)32)27(2,3)4)28-26(33)34-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22,24H,5,10,15-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,24-/m1/s1
• InChI Key： HTADAHCZQRFRGB-FZYLFJGDSA-N
• SMILES： O(C(NC(CCC)CC(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic Acid (CAS No. 2171419-19-3)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2171419-19-3, belongs to a class of molecules that exhibit promising characteristics for drug development, particularly in the realm of targeted therapy and molecular recognition.

The molecular structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid is characterized by a complex arrangement of functional groups, including an amino group protected by a (9H-fluoren-9-yl)methoxycarbonyl moiety, which enhances its stability and solubility. This structural feature is particularly crucial in pharmaceutical applications, where the integrity of the active moiety must be preserved during synthesis, storage, and administration.

The presence of a chiral center at the (2S) configuration adds another layer of complexity and significance to this compound. Chiral molecules are of paramount importance in drug development because they can exist as enantiomers, which may exhibit different biological activities despite having identical chemical compositions. The stereochemical purity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid is essential for ensuring the efficacy and safety of any potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using state-of-the-art methodologies. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group not only serves as a protective group for the amino function but also introduces a fluorinated aromatic ring, which can enhance the metabolic stability and pharmacokinetic properties of the molecule. These features make it an attractive candidate for further development in drug discovery.

In the context of current research, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid has been explored for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising.

The use of computational modeling and high-throughput screening techniques has facilitated a deeper understanding of the interactions between this compound and biological targets. These approaches have helped researchers identify key binding pockets and optimize the structure for improved affinity and selectivity. The integration of these computational tools with experimental data has accelerated the drug discovery process significantly.

The versatility of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid extends beyond its potential therapeutic applications. It serves as a valuable building block in synthetic chemistry, allowing researchers to construct more complex molecules with tailored properties. The ability to functionalize multiple sites within the molecule provides chemists with a high degree of flexibility in designing novel compounds.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has helped minimize waste and improve sustainability in the production process. These efforts align with the broader goal of developing environmentally friendly methodologies in pharmaceutical manufacturing.

As research continues to evolve, new applications for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid are likely to emerge. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. The compound's unique properties make it a compelling candidate for further exploration in both preclinical and clinical studies.

In summary, (2S)-2-(N-((S-((S-((S-((S-((S-((S-((S-((S-fluorenylmethyloxy-carbonyl)amino)carbonyl)amino)carbonyl)amino)carbonyl)carbonyl)carbonyl)carbonyl)carbonylamino)-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetyl]-4-methylpentanoylamide))acetic acid (CAS No. 217141919), commonly referred to as (2S)-23(({(9H-fluorenylmethyloxy-carbonyl)(N,N,N-trimethylsilyl)(N-(trifluoromethylsulfonyl)(trimethylsilyloxy)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trimethylsilylmethylene)(trifluoromethanesulfonyloxy)sulfanyl)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimino)-(dimethoxyphosphorylimimo)yloxy-carbamoylsulfonylamidinol trifluoroacetate salt)), represents a significant advancement in pharmaceutical chemistry with its intricate structure and multifaceted potential applications.